Cas no 1189990-43-9 (N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide)

• Product Name: N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide
• CAS No: 1189990-43-9
• MF: C₂₃H₂₃N₅O₃
• MW: 417.460424661636
• CID: 6511790
• Update Time: 2025-06-20

N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide
• N-[(3,4-dimethoxyphenyl)methyl]-3-(6-phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)propanamide

• Inchi： 1S/C23H23N5O3/c1-30-19-10-8-16(14-20(19)31-2)15-24-23(29)13-12-22-26-25-21-11-9-18(27-28(21)22)17-6-4-3-5-7-17/h3-11,14H,12-13,15H2,1-2H3,(H,24,29)
• InChI Key： PVYYGCZNSBXONT-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(OC)C(OC)=C1)(=O)CCC1N2C(=NN=1)C=CC(C1=CC=CC=C1)=N2

Additional information on N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide

Introduction to N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide (CAS No. 1189990-43-9)

N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide, identified by its CAS number 1189990-43-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a complex structural framework that combines several pharmacophoric elements, making it a promising candidate for further investigation in medicinal chemistry. The presence of both aromatic and heterocyclic moieties in its structure suggests potential interactions with biological targets, which could be exploited for therapeutic applications.

The compound's structure incorporates a 3,4-dimethoxyphenyl group, which is known to enhance binding affinity and metabolic stability in many drug molecules. This moiety is often found in natural products and synthetic drugs due to its ability to modulate enzyme activity and receptor binding. Additionally, the 6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl fragment adds another layer of complexity to the molecule. Triazolo and pyridazine rings are well-documented scaffolds in medicinal chemistry, known for their role in inhibiting various biological pathways. The combination of these structural features in N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide suggests that it may possess unique pharmacological properties.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immune response pathways. The N-(3,4-dimethoxyphenyl)methyl group in this compound may contribute to its potential anti-inflammatory effects by interacting with specific enzymes or receptors involved in the inflammatory cascade. Furthermore, the 6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl moiety has been shown to exhibit inhibitory activity against certain kinases and enzymes associated with chronic inflammatory diseases. These findings make N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide a valuable candidate for further exploration in this therapeutic area.

The synthesis of N-(3,4-dimethoxyphenyl)methyl-3-{6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl}propanamide involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the 6-phenyl-1,2,4triazolo4,3-bpyridazin-3-yl group is particularly challenging due to its sensitive nature and the need for high yields and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the triazolobipyridazine core efficiently. These methods not only improve reaction efficiency but also minimize side products, ensuring a high-quality final product.

The pharmacological evaluation of N-(3,4-dimethoxyphenyl)methyl-{6-phenoxy-N,N'-bis(5-fluoropyrimidin)-1H-pyrazol]-5-carboxamidine}, as it is sometimes referred to in literature studies (though not directly related to CAS No. 1189990), has revealed promising results in preclinical models. Similar compounds with triazolobipyridazine moieties have demonstrated efficacy in reducing inflammation and modulating immune responses without significant toxicity. This aligns with the expectations for N-( 34dimethoxyph en ylmethyl)-{ 6 - ph en yl - 12 , 42 tri azo l o42 ,32 bipy rid azin -32 yl }prop ana mide), suggesting that it may also show similar beneficial effects.

In conclusion,N-(34dimeth oxyph en ylmethyl) -{62 phen yl -12 ,42 tri azo l o42 ,32 bipy rid azin -32 yl }prop ana mide (CAS No .1189990) is a structurally complex compoun d with potential therapeutic applications . Its combi nation of pharmacophoric elements makes it an interesting subject for further research . The presence of both aromatic and heterocyclic moieties suggests potential interactions with biological targets , which could be exploited for therapeutic applications . The synthesis and pharmacological evaluation of this compound will continue to be areas of active investigation as scientists explore new ways to treat various diseases.